Cas no 403844-92-8 (2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate
• CAS No: 403844-92-8
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 5860008
• PubChem ID: 4060081
• Update Time: 2025-07-15

2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 3-methyl-5-(2-(pyrimidin-2-ylthio)propanamido)thiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 3-methyl-5-[[1-oxo-2-(2-pyrimidinylthio)propyl]amino]-, 2,4-diethyl ester
• Diethyl 3-methyl-5-(2-pyrimidin-2-ylsulfanylpropanoylamino)thiophene-2,4-dicarboxylate
• AKOS024602654
• 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate
• F1016-0842
• 403844-92-8
• AB00685444-01

• Inchi： 1S/C18H21N3O5S2/c1-5-25-16(23)12-10(3)13(17(24)26-6-2)28-15(12)21-14(22)11(4)27-18-19-8-7-9-20-18/h7-9,11H,5-6H2,1-4H3,(H,21,22)
• InChI Key： FTKHOHTUVCLKDW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)C(SC2=NC=CC=N2)C)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 423.09226313g/mol
• Monoisotopic Mass: 423.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 591.0±50.0 °C(Predicted)
• pka: 11.91±0.70(Predicted)

Additional information on 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate

Recent Advances in the Study of 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate (CAS: 403844-92-8)

The compound 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate (CAS: 403844-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiophene-based derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its interactions with biological targets.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 403844-92-8 exhibits potent inhibitory effects on certain kinases, which are often overexpressed in various cancers. The compound's thiophene core, coupled with the pyrimidin-2-ylsulfanyl moiety, appears to play a critical role in its binding affinity and selectivity. These insights have paved the way for further structural modifications to enhance its efficacy and reduce potential off-target effects.

In addition to its anticancer potential, 403844-92-8 has also shown promise as an antimicrobial agent. Recent investigations have revealed its activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's unique mechanism of action, which involves disruption of microbial cell wall synthesis, sets it apart from conventional antibiotics. This makes it a valuable candidate for addressing the growing challenge of antimicrobial resistance (AMR).

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2,4-diethyl 3-methyl-5-[2-(pyrimidin-2-ylsulfanyl)propanamido]thiophene-2,4-dicarboxylate. Researchers have developed more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and improving overall yields. These improvements are critical for facilitating future preclinical and clinical studies.

Looking ahead, the next phase of research will likely focus on in vivo studies to evaluate the compound's safety and efficacy in animal models. Additionally, efforts to identify potential synergies with existing therapeutics could further enhance its clinical utility. Given the compound's multifaceted biological activities, it holds considerable promise for addressing unmet medical needs in both oncology and infectious diseases.